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Compound of Interest

Compound Name: AP-III-a4 hydrochloride

Cat. No.: B1150000 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and use of AP-
III-a4 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). AP-III-a4 hydrochloride,

also known as ENOblock hydrochloride, is a potent, cell-permeable, nonsubstrate analogue

inhibitor of enolase, a key enzyme in the glycolytic pathway.[1][2][3][4] It has demonstrated

potential in cancer and diabetes research.[1][3]

Chemical Properties
A summary of the key chemical properties of AP-III-a4 hydrochloride is provided in the table

below.

Property Value Reference

Molecular Formula C₃₁H₄₄ClFN₈O₃ [1][5]

Molecular Weight 631.18 g/mol [1][5]

CAS Number 2070014-95-6 [1][5]

Appearance White to yellow solid [1]

Purity ≥ 99% [1]
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Experimental Protocols
Preparation of AP-III-a4 Hydrochloride Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AP-III-a4 hydrochloride
in DMSO. It is crucial to use high-purity, anhydrous DMSO to ensure optimal solubility and

stability of the compound.[1][6]

Materials:

AP-III-a4 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the AP-III-a4 hydrochloride powder and anhydrous DMSO to

come to room temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of AP-III-a4 hydrochloride powder using an

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 6.31 mg of the compound.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed AP-III-
a4 hydrochloride. For a 10 mM solution, if you weighed 6.31 mg, add 1 mL of DMSO.
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Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath or sonication for 10-30 minutes can aid in dissolution if

necessary.[7] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[7]

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[1] Some suppliers recommend using the -80°C stock within 6

months.[6]

Solubility Data:

Solvent Solubility Reference

DMSO ≥ 53 mg/mL (≥ 83.97 mM) [1]

DMSO 20 mg/mL [2]

Water
12.5 mg/mL (19.80 mM)

(requires sonication)
[1]

Ethanol 20 mg/mL [2]

Note: The hygroscopic nature of DMSO can significantly impact solubility; always use newly

opened or properly stored anhydrous DMSO.[1][6]

In Vitro Cell-Based Assay Protocol
This protocol provides a general workflow for treating cultured cells with AP-III-a4
hydrochloride. The final concentration of the compound and the treatment duration should be

optimized for the specific cell line and experimental question.

Materials:

Cultured cells in appropriate cell culture medium
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AP-III-a4 hydrochloride 10 mM stock solution in DMSO

Sterile, pyrogen-free cell culture medium

Sterile serological pipettes and micropipette tips

Cell culture plates (e.g., 96-well, 24-well, or 6-well)

Procedure:

Cell Seeding: Seed cells into the appropriate culture plates at a density that will ensure they

are in the exponential growth phase at the time of treatment. Allow the cells to adhere and

recover overnight.

Preparation of Working Solution:

Thaw an aliquot of the 10 mM AP-III-a4 hydrochloride stock solution at room

temperature.

Prepare a series of dilutions of the stock solution in fresh, pre-warmed cell culture medium

to achieve the desired final concentrations. For example, to achieve a final concentration

of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock solution.

It is critical to maintain the final DMSO concentration in the culture medium below 0.1% to

avoid solvent-induced cellular effects.[7] Prepare a vehicle control using the same final

concentration of DMSO as the highest concentration of AP-III-a4 hydrochloride used.

Cell Treatment:

Carefully remove the old medium from the cultured cells.

Add the freshly prepared medium containing the desired concentrations of AP-III-a4
hydrochloride (or vehicle control) to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).
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Downstream Analysis: Following incubation, the cells can be harvested and analyzed using

various assays, such as cell viability assays (e.g., MTT, CellTiter-Glo), apoptosis assays

(e.g., Annexin V staining, caspase activity), migration and invasion assays, or Western

blotting for target protein expression.

Typical In Vitro Working Concentrations:

Application Concentration Range Reference

Inhibition of Cancer Cell

Viability (HCT116)
0 - 10 µM [1][6]

Inhibition of Cancer Cell

Invasion
0.625 µM [1][6]

Induction of Glucose Uptake &

Inhibition of PEPCK
10 µM [1][6]

Visualizations
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AP-III-a4

Enolase

inhibits (IC50 = 0.576 µM)

AKT

downregulates

Bcl-xL

downregulates

Apoptosis

induces PEPCK

inhibits expression

Glucose Uptake

induces

Cell Metastasis

inhibits

Glycolysis

inhibits inhibits

Gluconeogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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